Cas no 1111103-83-3 (5-(2,5-dichlorophenyl)-1H-pyrimidin-2-one)

• Product Name: 5-(2,5-dichlorophenyl)-1H-pyrimidin-2-one
• CAS No: 1111103-83-3
• MF: C₁₀H₆Cl₂N₂O
• MW: 241.073440074921
• MDL: MFCD11876785
• CID: 2606619
• PubChem ID: 53222385
• Update Time: 2025-05-19

5-(2,5-dichlorophenyl)-1H-pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-dichlorophenyl)-1H-pyrimidin-2-one
• 1111103-83-3
• 5-(2,5-Dichlorophenyl)pyrimidin-2-ol
• MFCD11876785
• 5-(2,5-Dichlorophenyl)-2-hydroxypyrimidine, 95%
• DTXSID70686850
• 5-(2,5-DICHLOROPHENYL)-2-HYDROXYPYRIMIDINE
• 5-(2,5-Dichlorophenyl)pyrimidin-2(1H)-one

• MDL： MFCD11876785
• Inchi： 1S/C10H6Cl2N2O/c11-7-1-2-9(12)8(3-7)6-4-13-10(15)14-5-6/h1-5H,(H,13,14,15)
• InChI Key： VNXFPUZPSWWOCV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=NC(NC=1)=O)Cl

Computed Properties

• Exact Mass: 239.9857182Da
• Monoisotopic Mass: 239.9857182Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 5-(2,5-dichlorophenyl)-1H-pyrimidin-2-one

5-(2,5-Dichlorophenyl)-1H-pyrimidin-2-one (CAS No. 1111103-83-3): A Comprehensive Overview

5-(2,5-Dichlorophenyl)-1H-pyrimidin-2-one (CAS No. 1111103-83-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a pyrimidin-2-one core substituted with a 2,5-dichlorophenyl group, exhibits unique chemical properties that make it valuable for various applications. Researchers and industry professionals often search for "5-(2,5-dichlorophenyl)-1H-pyrimidin-2-one synthesis" or "CAS 1111103-83-3 applications," highlighting its growing relevance in scientific communities.

The molecular structure of 5-(2,5-dichlorophenyl)-1H-pyrimidin-2-one contributes to its versatility. The pyrimidin-2-one moiety is a common pharmacophore found in many bioactive molecules, while the dichlorophenyl substitution enhances its lipophilicity and binding affinity. Recent studies have explored its potential as a building block for "small molecule inhibitors" and "kinase-targeted therapies," aligning with current trends in precision medicine and drug discovery.

In the agrochemical sector, 5-(2,5-dichlorophenyl)-1H-pyrimidin-2-one derivatives have shown promise as "crop protection agents." The compound's ability to interfere with specific enzymatic pathways in pests makes it a candidate for developing novel "eco-friendly pesticides," addressing the global demand for sustainable agriculture solutions. Searches for "5-(2,5-dichlorophenyl)-1H-pyrimidin-2-one mode of action" reflect this growing interest.

The synthesis of 5-(2,5-dichlorophenyl)-1H-pyrimidin-2-one typically involves multi-step organic reactions, including condensation and cyclization processes. Optimizing its "large-scale production" remains a focus for industrial chemists, as evidenced by queries like "CAS 1111103-83-3 manufacturing process." Recent advancements in "green chemistry" have also prompted investigations into more sustainable synthesis routes for this compound.

From a regulatory perspective, 5-(2,5-dichlorophenyl)-1H-pyrimidin-2-one is not classified as a controlled substance, making it accessible for legitimate research purposes. However, proper handling protocols are recommended due to its chemical reactivity. Safety data sheets (SDS) for CAS 1111103-83-3 are frequently requested by laboratory personnel, underscoring the importance of workplace safety in chemical research.

The commercial availability of 5-(2,5-dichlorophenyl)-1H-pyrimidin-2-one has expanded in recent years, with suppliers offering it in various purity grades. Researchers often search for "where to buy 5-(2,5-dichlorophenyl)-1H-pyrimidin-2-one" or "CAS 1111103-83-3 suppliers," indicating its growing market demand. The compound's price typically reflects its purity level and batch size, with analytical-grade samples commanding premium prices.

Analytical characterization of 5-(2,5-dichlorophenyl)-1H-pyrimidin-2-one employs standard techniques such as HPLC, NMR, and mass spectrometry. These methods are crucial for quality control and verification of synthetic products. The compound's spectral data (accessible through queries like "5-(2,5-dichlorophenyl)-1H-pyrimidin-2-one NMR spectrum") serve as important references for researchers working with this material.

Looking ahead, the potential applications of 5-(2,5-dichlorophenyl)-1H-pyrimidin-2-one continue to expand. Its incorporation into "metal-organic frameworks (MOFs)" for catalytic applications represents an emerging research direction. Additionally, its derivatives are being evaluated as "fluorescence probes" in biochemical assays, demonstrating the compound's versatility across multiple scientific disciplines.

For researchers considering working with 5-(2,5-dichlorophenyl)-1H-pyrimidin-2-one, it's essential to consult recent literature and patent filings. Frequent searches for "5-(2,5-dichlorophenyl)-1H-pyrimidin-2-one patents" and "CAS 1111103-83-3 research papers" indicate the compound's active research status. Staying updated with the latest developments ensures optimal utilization of this promising chemical entity.